2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%
Overview
Description
2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% (FMC-MBA) is a synthetic compound with a wide range of applications in the field of organic synthesis and scientific research. FMC-MBA is a versatile compound that can be used as a starting material in the synthesis of a variety of compounds, and it also has potential applications in the pharmaceutical industry, as a catalyst in chemical reactions, and as a reagent for the detection and analysis of other compounds. FMC-MBA has also been used in a number of scientific research studies, and its potential for further use in this area is promising.
Mechanism of Action
The mechanism of action of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% is not fully understood, but it is believed to be related to its ability to react with other molecules. 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% is known to react with amines, such as amino acids, peptides, and other small molecules, and it is also known to react with other compounds, such as alcohols and aldehydes. It is thought that these reactions are important in the synthesis of other compounds, as well as in the analysis of proteins and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% are not fully understood, but it is believed to have a number of potential effects. 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% has been shown to affect the activity of enzymes, and it is thought to be involved in the regulation of gene expression. It has also been shown to have an effect on the metabolism of proteins, and it is thought to have a role in the regulation of cell growth and development.
Advantages and Limitations for Lab Experiments
The use of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable under a variety of conditions. It is also relatively inexpensive, and it is not toxic in small amounts. However, 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% is not as soluble in water as some other compounds, and it can be difficult to dissolve in certain solvents.
Future Directions
The potential applications of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% are vast, and there are a number of potential future directions for research. One potential direction is the development of new synthetic methods for the synthesis of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%. Another potential direction is the use of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% in the development of new drugs and therapies. Additionally, there is potential for the use of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% in the detection and analysis of proteins, and in the development of new materials and catalysts. Finally, there is potential for the use of 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% in the study of cellular processes, such as signal transduction and gene expression.
Synthesis Methods
2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% can be synthesized through a number of different methods. The most common method is a reaction between 2-fluoro-5-methoxycarbonylphenyl-6-methylbenzoic acid and a base, such as potassium carbonate or sodium hydroxide. This reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, and the reaction is typically complete within 24 hours. Other methods of synthesis include the use of anhydrous solvents, such as dichloromethane or acetonitrile, and the use of catalysts, such as palladium or platinum.
Scientific Research Applications
2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% has a wide range of applications in scientific research. It has been used in a number of studies to analyze the structure and function of proteins, as well as to study the dynamics of enzyme-catalyzed reactions. 2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid, 95% has also been used as a reagent for the detection of other compounds, such as small molecules and peptides, and it has been used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and small organic molecules.
properties
IUPAC Name |
2-(2-fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FO4/c1-9-4-3-5-11(14(9)15(18)19)12-8-10(16(20)21-2)6-7-13(12)17/h3-8H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGDFAWYJOQEHPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=C(C=CC(=C2)C(=O)OC)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691453 |
Source
|
| Record name | 2'-Fluoro-5'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluoro-5-methoxycarbonylphenyl)-6-methylbenzoic acid | |
CAS RN |
1261940-20-8 |
Source
|
| Record name | [1,1′-Biphenyl]-2,3′-dicarboxylic acid, 6′-fluoro-3-methyl-, 3′-methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261940-20-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Fluoro-5'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
